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Compound of Interest

Compound Name:

3-(2-(tert-

Butoxycarbonyl)hydrazinyl)benzoi

c acid

Cat. No.: B111995 Get Quote

Essential Safety and Handling Guide for 3-(2-
(tert-Butoxycarbonyl)hydrazinyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic
acid (CAS RN: 156899-02-4).

This guide provides critical safety and logistical information to ensure the proper handling and

management of 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid in a laboratory setting.

Adherence to these protocols is essential for minimizing risks and ensuring a safe research

environment.

Immediate Safety and Personal Protective
Equipment (PPE)
3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid is classified with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation).[1] Therefore, stringent adherence to

PPE protocols is mandatory.

Engineering Controls:
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Work with this compound should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood to minimize inhalation exposure.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Required Personal Protective Equipment:

Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect

against splashes and airborne particles.[2]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for

any signs of degradation or puncture before and during use.

Lab Coat: A full-length laboratory coat must be worn to protect street clothing and skin

from contamination.

Respiratory Protection: For operations that may generate significant dust or aerosols, a

NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid is

crucial for safety and experimental integrity.

1. Preparation and Pre-Handling Check:

Verify that the chemical fume hood is functioning correctly.
Ensure all necessary PPE is available and in good condition.
Review the Safety Data Sheet (SDS) for any specific handling instructions.
Have spill containment materials readily available.

2. Weighing and Transfer:

Conduct all weighing and transfer operations within the chemical fume hood to contain any
dust or particles.
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Use a spatula or other appropriate tool for transferring the solid material. Avoid creating dust.
Close the container tightly immediately after use.

3. In-Experiment Use:

Keep all containers with the chemical clearly labeled.
Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the compound, even if gloves were worn.

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.
Keep the container tightly sealed to prevent moisture absorption and contamination.

Disposal Plan
Proper disposal of 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid and its containers is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of unused or waste 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid as hazardous chemical waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines and to

arrange for pickup by a licensed disposal company. Do not dispose of this chemical down the

drain or in the regular trash.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, should be considered contaminated and

disposed of as hazardous waste. Place these materials in a designated, labeled waste

container.

Empty Containers: "Empty" containers may still retain chemical residues. These should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed

container can then be disposed of according to institutional protocols, which may allow for

recycling or disposal as non-hazardous waste.
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Hazard and Physical Property Data
While specific occupational exposure limits for 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic
acid are not readily available, the following table summarizes its known hazards and physical

properties. For reference, data for the related compound, Benzoic Acid, is also provided.

Property
3-(2-(tert-
Butoxycarbonyl)hydrazinyl
)benzoic acid

Benzoic Acid (for
reference)

CAS Number 156899-02-4 65-85-0

Molecular Formula C₁₂H₁₆N₂O₄ C₇H₆O₂

Molecular Weight 252.27 g/mol 122.12 g/mol

GHS Hazard Statements H302, H315, H319, H335 H302, H315, H318, H335

Signal Word Warning[1] Danger[3]

Physical Form Solid[1] Solid

Acute Oral Toxicity (LD50) Not Available 1700 mg/kg (Rat)[4]

Acute Dermal Toxicity (LD50) Not Available >10000 mg/kg (Rabbit)[4]

Disclaimer: The toxicological data for Benzoic Acid is provided for general guidance only and

may not accurately reflect the hazards of 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow for safely handling 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid in a laboratory setting.
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Safe Handling Workflow for 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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